Cas no 2096336-16-0 (3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid)

• Product Name: 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid
• CAS No: 2096336-16-0
• MF: C₁₃H₁₇BFNO₃
• MW: 265.0883872509
• MDL: MFCD20265340
• CID: 4636665
• PubChem ID: 73995961
• Update Time: 2025-10-24

3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluror-5-(2-Methylpiperidine-l-carbonyl)benzeneboronic acid
• 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid（WS204563）
• 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid
• Boronic acid, B-[3-fluoro-5-[(2-methyl-1-piperidinyl)carbonyl]phenyl]-
• (3-Fluoro-5-(2-methylpiperidine-1-carbonyl)phenyl)boronic acid
• MFCD20265340
• W17853
• AS-55739
• AKOS037644966
• 2096336-16-0
• DTXSID701154097
• [3-fluoro-5-(2-methylpiperidine-1-carbonyl)phenyl]boronic acid
• WID33616
• (3-Fluoro-5-(2-methylpiperidine-1-carbonyl)phenyl)boronicacid
• CS-0357201

• MDL： MFCD20265340
• Inchi： 1S/C13H17BFNO3/c1-9-4-2-3-5-16(9)13(17)10-6-11(14(18)19)8-12(15)7-10/h6-9,18-19H,2-5H2,1H3
• InChI Key： FOZKXTAGQOGLLH-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(N2CCCCC2C)=O)=CC(F)=C1)(O)O

Computed Properties

• Exact Mass: 265.1285517g/mol
• Monoisotopic Mass: 265.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid

Recent Advances in the Study of 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid (CAS: 2096336-16-0)

3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid (CAS: 2096336-16-0) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have explored its utility in various biochemical and pharmacological contexts, shedding light on its mechanism of action and potential therapeutic benefits.

One of the most promising applications of 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid is in the development of proteasome inhibitors. Proteasomes play a critical role in protein degradation and are implicated in numerous diseases, including cancer and neurodegenerative disorders. Research has demonstrated that this compound can effectively inhibit proteasome activity by targeting specific catalytic subunits, thereby offering a potential therapeutic strategy for these conditions. Recent in vitro and in vivo studies have shown that derivatives of this compound exhibit high selectivity and potency, making them attractive candidates for further development.

In addition to its role in proteasome inhibition, 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid has also been investigated for its potential as a boron carrier in boron neutron capture therapy (BNCT). BNCT is an emerging radiotherapy technique that utilizes boron-10 isotopes to selectively destroy cancer cells. The boronic acid moiety of this compound facilitates the delivery of boron to tumor cells, enhancing the efficacy of the treatment. Preliminary studies have shown promising results, with improved tumor targeting and reduced off-target effects compared to traditional boron carriers.

The synthesis and optimization of 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, which is critical for its application in drug development. Furthermore, structure-activity relationship (SAR) studies have provided valuable insights into the molecular features that contribute to its biological activity, guiding the design of more effective derivatives.

Despite these advancements, challenges remain in the clinical translation of 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of this compound as a versatile tool in chemical biology and a promising candidate for therapeutic development.

In conclusion, 3-Fluoro-5-(2-methyl-1-piperidinylcarbonyl)benzeneboronic acid (CAS: 2096336-16-0) represents a valuable compound with diverse applications in drug discovery and development. Its role in proteasome inhibition and boron neutron capture therapy highlights its potential as a therapeutic agent, while ongoing research continues to refine its synthesis and optimize its pharmacological properties. As the field advances, this compound is likely to play an increasingly important role in the development of novel treatments for a range of diseases.